Cas no 31928-47-9 (4-Bromo-2-chloro-1-iodobenzene)

4-Bromo-2-chloro-1-iodobenzene Properties

Names and Identifiers

• 4-Bromo-2-chloro-1-iodobenzene
• 1-Bromo-3-chloro-4-iodobenzene
• 4-Bromo-2-chloroiodobenzene
• 3-chloro-4-iodobromobenzene
• 4-bromo-2-chloro-1-iodo-benzene
• 4-Bromo-2-chloro-1-iodobenzol
• 4-bromo-2-chloro-iodobenzene
• +Expand

• MDL： MFCD00079709
• InChIKey： OHHKQBZOURGNLR-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H3BrClI/c7-4-1-2-6(9)5(8)3-4/h1-3H
• SMILES： C1=CC(=C(C=C1Br)Cl)I
• BRN： 2435075

Computed Properties

• Exact Mass: 315.81500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 315.815
• Heavy Atom Count: 9
• Complexity: 99.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.70710
• PSA: 0.00000
• Refractive Index: 1.6722
• Boiling Point: 104°C/1.5mmHg(lit.)
• Melting Point: 35 °C
• Flash Point: 123.8±21.8 ºC,
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
• Color/Form: Low melting point solid
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Density: 2.272±0.06 g/cm3 (20 ºC 760 Torr),

4-Bromo-2-chloro-1-iodobenzene Security Information

• Symbol: GHS07
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： R36/37/38

4-Bromo-2-chloro-1-iodobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons